Cas no 35506-61-7 (3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol)

• Product Name: 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol
• CAS No: 35506-61-7
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 2434973
• PubChem ID: 91827900
• Update Time: 2025-06-20

3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol Chemical and Physical Properties

Names and Identifiers

• 1,2-O-isopropylidene-3-O-methyl-α-D-xylofuranose
• 3-O-methyl-1,2-O-(1-methylethylidene)-α-D-Ribofuranose
• 3-O-Methyl-1,2-O-(1-methylethylidene)-a-D-ribofuranose
• 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol
• 35506-61-7
• MM32208
• [(5R,6R,6aR)-6-methoxy-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol
• F12725
• [(5R,6R,6aR)-6-methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]methanol
• 1,2-O-Isopropylidene-3-O-Methyl-D-ribofuranose
• ((5R,6R,6aR)-6-methoxy-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol

• Inchi： 1S/C9H16O5/c1-9(2)13-7-6(11-3)5(4-10)12-8(7)14-9/h5-8,10H,4H2,1-3H3/t5-,6-,7-,8?/m1/s1
• InChI Key： RQRJFIDLNKRBQB-XDTPYFJJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]2C1OC(C)(C)O2)OC

Computed Properties

• Exact Mass: 204.09977361 g/mol
• Monoisotopic Mass: 204.09977361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 57.2
• Molecular Weight: 204.22

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 277.6±40.0 ºC (760 Torr),
• Flash Point: 121.7±27.3 ºC,
• Solubility: Soluble (150 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol

Introduction to 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol (CAS No. 35506-61-7) and Its Emerging Applications in Chemical Biology

3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol, identified by the CAS number 35506-61-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique tricyclic framework and functional groups. This molecule belongs to the class of oxetane derivatives, which are known for their versatility in drug design and molecular recognition applications. The presence of multiple oxygen-containing heterocycles and a methoxy substituent at the 8-position contributes to its distinctive chemical properties, making it a promising candidate for further exploration in medicinal chemistry and biologically relevant studies.

The compound’s tricyclic architecture, specifically the bicyclo[3.3.0]octane scaffold, imparts rigidity and conformational stability, which are critical factors in the design of bioactive molecules. This structural motif has been widely investigated for its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The 8-methoxy group further enhances its reactivity and selectivity, enabling tailored interactions with biological targets. Such features make 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol a valuable scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological macromolecules. Studies have demonstrated that the oxygen-rich environment of the tricyclic system can engage in hydrogen bonding and hydrophobic interactions with proteins and nucleic acids, thereby influencing binding affinity and specificity. These insights have been leveraged to design derivatives with enhanced pharmacological properties, underscoring the importance of 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol as a building block in drug discovery initiatives.

In addition to its potential as a pharmacophore, this compound has shown promise in material science applications due to its ability to form stable polymers and coordination complexes with metal ions. The methanol moiety at the 7-position provides a reactive site for further functionalization, allowing for the synthesis of conjugates with diverse applications in nanotechnology and biomedicine. For instance, researchers have explored its use in developing stimuli-responsive materials that can release therapeutic agents upon exposure to specific environmental triggers.

The synthesis of 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol presents both challenges and opportunities for synthetic chemists. The tricyclic core requires multi-step synthetic routes involving cyclization reactions and protective group strategies to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce this compound on an industrial scale. Such advancements are crucial for enabling large-scale screening programs aimed at identifying novel bioactive derivatives.

From a biological perspective, the oxetane ring system is known to exhibit significant bioisosteric properties with other heterocyclic motifs commonly found in bioactive molecules. This similarity has led to investigations into how 3,3-Dimethyl-8-methoxy-2,4,6-trioxabicyclo[3.3.0]octane-7-methanol interacts with enzymes such as kinases and proteases. Preliminary studies suggest that modifications at the 8-position can fine-tune binding affinities without compromising overall structural integrity, offering a strategic approach for developing next-generation inhibitors.

The compound’s stability under various physiological conditions also makes it an attractive candidate for formulation into drug delivery systems. Researchers have explored its incorporation into micelles and nanoparticles designed for targeted drug delivery or sustained release profiles. These formulations aim to enhance therapeutic efficacy while minimizing off-target effects—a critical consideration in modern drug development.

Looking ahead, 35506-61-7 is poised to play a pivotal role in interdisciplinary research bridging organic chemistry with biochemistry and pharmacology. Its unique structural features offer a rich platform for innovation across multiple domains—including antimicrobial agents, 8-methoxy functionalized ligands—and materials engineered for biomedical applications.